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Tetranitrocalix[4]arene Tetranitrocalix[4]arene
Brand Name: Vulcanchem
CAS No.: 109051-62-9
VCID: VC20751646
InChI: InChI=1S/C28H20N4O12/c33-25-13-1-14-6-22(30(39)40)8-16(26(14)34)3-18-10-24(32(43)44)12-20(28(18)36)4-19-11-23(31(41)42)9-17(27(19)35)2-15(25)7-21(5-13)29(37)38/h5-12,33-36H,1-4H2
SMILES: C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C28H20N4O12
Molecular Weight: 604.5 g/mol

Tetranitrocalix[4]arene

CAS No.: 109051-62-9

Cat. No.: VC20751646

Molecular Formula: C28H20N4O12

Molecular Weight: 604.5 g/mol

* For research use only. Not for human or veterinary use.

Tetranitrocalix[4]arene - 109051-62-9

Specification

CAS No. 109051-62-9
Molecular Formula C28H20N4O12
Molecular Weight 604.5 g/mol
IUPAC Name 5,11,17,23-tetranitropentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
Standard InChI InChI=1S/C28H20N4O12/c33-25-13-1-14-6-22(30(39)40)8-16(26(14)34)3-18-10-24(32(43)44)12-20(28(18)36)4-19-11-23(31(41)42)9-17(27(19)35)2-15(25)7-21(5-13)29(37)38/h5-12,33-36H,1-4H2
Standard InChI Key FEWUPZXDXAWOFQ-UHFFFAOYSA-N
SMILES C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-]

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